Cas no 2493-95-0 (Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI))

• Product Name: Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI)
• CAS No: 2493-95-0
• MF: C₃₁H₅₀O₄
• MW: 486.726310253143
• CID: 284400
• PubChem ID: 269724
• Update Time: 2025-04-19

Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI)
• [(9R,10R,13R,17R)-6-acetyloxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• DTXSID30947813
• NSC-111217
• cholest-8(14)-ene-3,6-diyl diacetate
• 2493-95-0
• Cholest-8(14)-ene-3, diacetate, (3.beta.,5.alpha.,6.alpha.)-
• NSC111217

• Inchi： 1S/C31H50O4/c1-19(2)9-8-10-20(3)25-11-12-26-24-18-29(35-22(5)33)28-17-23(34-21(4)32)13-15-31(28,7)27(24)14-16-30(25,26)6/h19-20,23,25,27-29H,8-18H2,1-7H3
• InChI Key： HKZVNNOZEYDZPF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC2=C3CCC(C(C)CCCC(C)C)C3(C)CCC2C2(C)CCC(CC21)OC(C)=O

Computed Properties

• Exact Mass: 486.3711
• Monoisotopic Mass: 486.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids